![molecular formula C18H20N2O3S B2588460 N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,4-dimethylbenzamide CAS No. 942011-44-1](/img/structure/B2588460.png)
N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,4-dimethylbenzamide, also known as Compound X, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is a member of the thiazolidinedione family of compounds, which have been shown to have a variety of biological activities.
Scientific Research Applications
Antimicrobial and Antifungal Applications
- Synthesized compounds derived from similar chemical structures have demonstrated promising antibacterial and antifungal activities, suggesting potential as antimicrobial agents. For example, derivatives of thiazolidinone rings showed significant activity against various bacterial and fungal strains (Patel & Dhameliya, 2010); (Desai, Rajpara, & Joshi, 2013).
Antioxidant, Antimicrobial, Antimycobacterial, and Cytotoxic Activities
- Research has shown that synthesized compounds with thiazolidinone moieties linked to an indole nucleus exhibit excellent antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities, indicating their potential in therapeutic applications (Saundane & Walmik, 2013).
Anti-Inflammatory Agents
- Novel compounds synthesized from related chemical structures have shown promising anti-inflammatory activity, both in vitro and in vivo, indicating potential applications in developing new anti-inflammatory drugs (Nikalje, Hirani, & Nawle, 2015).
Potential Anticancer Applications
- Derivatives with similar chemical structures have been evaluated for their potential as anticancer agents, showing promising results against certain cancer cell lines, which could inform the development of new anticancer drugs (Kumar et al., 2009).
properties
IUPAC Name |
N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-13-7-8-15(11-14(13)2)18(21)19-16-5-3-6-17(12-16)20-9-4-10-24(20,22)23/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKPGIGIVZLYJFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.